Cas no 61549-03-9 (Heptanoic acid, 7,7'-thiobis-, diheptyl ester)

• Product Name: Heptanoic acid, 7,7'-thiobis-, diheptyl ester
• CAS No: 61549-03-9
• MF: C₂₈H₅₄O₄S
• MW: 486.790968418121
• CID: 475265
• PubChem ID: 71394716
• Update Time: 2025-04-19

Heptanoic acid, 7,7'-thiobis-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7,7'-thiobis-, diheptyl ester
• heptyl 7-(7-heptoxy-7-oxoheptyl)sulfanylheptanoate
• DTXSID80816388
• 61549-03-9
• di-n-heptyl 7,7'-thiodienanthate
• Diheptyl 7,7'-sulfanediyldiheptanoate

• Inchi： 1S/C28H54O4S/c1-3-5-7-11-17-23-31-27(29)21-15-9-13-19-25-33-26-20-14-10-16-22-28(30)32-24-18-12-8-6-4-2/h3-26H2,1-2H3
• InChI Key： WIMSBXABKYGKAF-UHFFFAOYSA-N
• SMILES： S(CCCCCCC(=O)OCCCCCCC)CCCCCCC(=O)OCCCCCCC

Computed Properties

• Exact Mass: 486.37452
• Monoisotopic Mass: 486.37428137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 28
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• PSA: 52.6